Cas no 69409-37-6 (Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester)

• Product Name: Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
• CAS No: 69409-37-6
• MF: C₇H₆FN₃S
• MW: 183.206042766571
• CID: 1736720
• Update Time: 2024-11-27

Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester

• Inchi： 1S/C7H6FN3S/c8-4-1-5(10)6(11)2-7(4)12-3-9/h1-2H,10-11H2
• InChI Key： MANHFBGOUCDSQL-UHFFFAOYSA-N
• SMILES： S(C1=CC(N)=C(N)C=C1F)C#N

Computed Properties

• Exact Mass: 183.02678

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 339.6±42.0 °C(Predicted)
• PSA: 75.83
• pka: 2.74±0.10(Predicted)